Cas no 481-97-0 (Estrone Sulfate)
Estrone Sulfate Chemical and Physical Properties
Names and Identifiers
-
- Estra-1,3,5(10)-trien-17-one,3-(sulfooxy)-
- estrone 3-sulfate
- estrone-3-sulfate
- Estrone-d4 3-Sulfate Sodium Salt
- ESTRONE-D4 3-SULFATE.
- 17-oxoestra-1,3,5(10)-trien-3-yl hydrogen sulfate
- 3-Hydroxyestra-1,3,5(10)-trien-17-one hydrogen sulphate
- CCRIS 9319
- Estrone hydrogen sulfate
- Estrone sulfate
- Estrone sulphate
- Estrone hemisulfate
- CHEMBL494753
- ESTRONE 3 SULFATE
- Estrone hydrogen sulphate
- GTPL4748
- NS00079300
- Estrone sulphate sodium
- CONJUGOL
- Sodium estrone 3-sulfate
- BPBio1_000897
- Estrone hydrogen sulfate
- estrone-3-sulphate
- [(3aS,3bR,9bS,11aS)-11a-methyl-1-oxo-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-yl]oxidanesulfonic acid
- AKOS040755487
- estrone hydrogen sulphate
- Hyhorin
- Prestwick0_000688
- SCHEMBL22846
- ESTRONE SULFATE [MI]
- Estrone sulfate sodium
- LMST02010043
- Q5401864
- BRD-K51095933-231-03-2
- [3H]estrone-3-sulphate
- EN300-7481412
- Estra-1,3,5 (10)-triene-17-one-3-yl-sulfate
- [(8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate
- Estra-1,3,5(10)-trien-17-one, 3-(sulfooxy)-
- [3H]-estrone hydrogen sulfate
- ESTRADIOL METABOLITE (E1S)
- CHEBI:17474
- GTPL4749
- Sodium estrone 3-sulphate
- DB04574
- QTL48N278K
- NCGC00179418-01
- CS-0059536
- [(1S,10R,11S,15S)-15-methyl-14-oxotetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-2(7),3,5-trien-5-yl]oxidanesulfonic acid
- estron-3-sulfate
- Estrone 3-sulphate
- Premarin
- Estrogenic substances
- Estrone, hydrogen sulfate
- 481-97-0
- PRICE
- Sodium estrone 3-monosulphate
- AB00514744
- Sodium estrone 3-monosulfate
- US-2917522
- [3H]estrone-3-sulfate
- UNII-QTL48N278K
- Estrone bisulfate
- Par Estro
- evex
- Prestwick1_000688
- Prestwick3_000688
- BDBM50366524
- SPBio_002736
- HY-113293
- DTXSID50891501
- EINECS 207-575-9
- [3H]-estrone-3-sulphate
- Conestoral
- Prestwick2_000688
- Estra-1(10),2,4-trien-17-one, 3-(sulfooxy)-
- BSPBio_000815
- C02538
- Morestin
- JKKFKPJIXZFSSB-CBZIJGRNSA-N
- TS-08853
- Estrone Sulfate
-
- Inchi: 1S/C18H22O5S/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19/h3,5,10,14-16H,2,4,6-9H2,1H3,(H,20,21,22)/t14-,15-,16+,18+/m1/s1
- InChI Key: JKKFKPJIXZFSSB-CBZIJGRNSA-N
- SMILES: S(=O)(=O)(O)OC1C=CC2=C(C=1)CC[C@@H]1[C@@H]2CC[C@]2(C)C(CC[C@H]21)=O
Computed Properties
- Exact Mass: 350.11886
- Monoisotopic Mass: 350.11879497g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 89Ų
Experimental Properties
- PSA: 80.67
Estrone Sulfate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E358940-5mg |
Estrone Sulfate |
481-97-0 | 5mg |
$133.00 | 2023-05-18 | ||
| TRC | E358940-25mg |
Estrone Sulfate |
481-97-0 | 25mg |
$563.00 | 2023-05-18 | ||
| TRC | E358940-50mg |
Estrone Sulfate |
481-97-0 | 50mg |
$999.00 | 2023-05-18 | ||
| Enamine | EN300-7481412-0.05g |
481-97-0 | 95% | 0.05g |
$2755.0 | 2024-05-23 |
Estrone Sulfate Related Literature
-
Christopher C. J. Fitzgerald,Malcolm D. McLeod Org. Biomol. Chem. 2022 20 3311
-
Rastislav Mono?ík,Lars Ove Dragsted Anal. Methods 2016 8 6865
-
Margarida Estudante,Gra?a Soveral,José G. Morais,Leslie Z. Benet Med. Chem. Commun. 2016 7 1462
-
Ping He,Diana S. Aga Anal. Methods 2019 11 1436
-
Yusuke Hoshino,Daichi Fujita,Takeo Nakanishi,Ikumi Tamai Med. Chem. Commun. 2016 7 1775
Additional information on Estrone Sulfate
Estrone Sulfate (CAS No. 481-97-0): An Overview of Its Structure, Biological Activity, and Applications in Medicine
Estrone Sulfate (CAS No. 481-97-0) is a significant compound in the field of endocrinology and pharmacology. It is a sulfated form of estrone, a naturally occurring estrogenic steroid hormone. This compound plays a crucial role in various physiological processes and has been the subject of extensive research due to its potential therapeutic applications.
The chemical structure of Estrone Sulfate consists of a steroidal backbone with a sulfate group attached to the 3-position of the estrone molecule. This modification enhances its water solubility and stability, making it more suitable for pharmaceutical formulations. The molecular formula of Estrone Sulfate is C18H22O5S, and its molecular weight is approximately 354.43 g/mol.
In biological systems, Estrone Sulfate serves as a prohormone that can be converted into active estrogens such as estradiol through enzymatic processes. This conversion is mediated by sulfatase enzymes, which cleave the sulfate group, releasing estrone. Estrone can then be further metabolized into estradiol, the most potent endogenous estrogen. This dynamic interplay between estrone sulfate and active estrogens is essential for maintaining hormonal balance in the body.
Recent studies have highlighted the importance of Estrone Sulfate in various physiological and pathological conditions. For instance, it has been shown to play a role in bone metabolism and osteoporosis prevention. Research published in the Journal of Clinical Endocrinology & Metabolism demonstrated that estrone sulfate levels are positively correlated with bone mineral density in postmenopausal women. This finding suggests that maintaining adequate levels of estrone sulfate may help reduce the risk of osteoporosis.
Beyond its role in bone health, Estrone Sulfate has also been investigated for its potential in cancer therapy. Studies have shown that it can modulate estrogen receptor (ER) signaling pathways, which are critical in breast cancer development and progression. A study published in Cancer Research found that estrone sulfate can inhibit the growth of ER-positive breast cancer cells by downregulating ER expression and interfering with downstream signaling cascades.
In addition to its therapeutic applications, Estrone Sulfate has been used as a biomarker for monitoring hormonal status and disease progression. Its levels can be measured in biological fluids such as serum and urine, providing valuable insights into estrogenic activity in the body. This makes it a useful tool in clinical diagnostics and personalized medicine.
The pharmacological properties of Estrone Sulfate have also been explored for their potential in hormone replacement therapy (HRT). HRT is commonly used to alleviate symptoms associated with menopause, such as hot flashes and vaginal dryness. Estrone sulfate's ability to serve as a prohormone makes it an attractive candidate for HRT formulations, as it can provide a more natural and balanced restoration of estrogen levels.
However, the use of Estrone Sulfate in HRT and other therapeutic applications requires careful consideration of its safety profile. While it offers several advantages over other estrogenic compounds, potential side effects such as increased risk of thrombosis and breast cancer must be monitored closely. Ongoing clinical trials are aimed at optimizing dosing regimens and identifying patient populations that may benefit most from treatment with estrone sulfate.
In conclusion, Estrone Sulfate (CAS No. 481-97-0) is a multifaceted compound with significant implications for endocrinology, pharmacology, and medicine. Its unique properties make it an important subject of research, with ongoing studies exploring its potential in various therapeutic areas. As our understanding of this compound continues to evolve, it holds promise for improving health outcomes and quality of life for many individuals.
481-97-0 (Estrone Sulfate) Related Products
- 1240-04-6(Estrone 3-Sulfate Potassium Salt)
- 7280-37-7(Estropipate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)